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Compound of Interest

Compound Name: Nalanthalide

Cat. No.: B1239099

For Immediate Release

[City, State] — November 7, 2025 — Nalanthalide, a structurally intriguing natural product, has
been identified as a diterpenoid pyrone originating from the fungal genus Nalanthamala. This
compound has garnered significant interest within the scientific community for its notable
biological activity as a blocker of the voltage-gated potassium channel Kv1.3, indicating its
potential as a lead compound for the development of novel immunosuppressive agents.

Nalanthalide is a fungal metabolite produced by Nalanthamala sp.[1]. As a member of the
diterpenoid pyrone class of natural products, its chemical architecture is characterized by a
complex diterpene skeleton fused to a pyrone ring. This structural class is predominantly found
in fungi and is known for a wide array of biological activities[2][3].

The primary mechanism of action identified for Nalanthalide is the blockade of the Kv1.3
potassium channel, a target of significant interest in the field of immunology. The Kv1.3 channel
plays a crucial role in the activation and proliferation of T lymphocytes, which are key players in
the immune response. By inhibiting this channel, Nalanthalide can effectively modulate T-cell
activity, a property that is highly sought after for the treatment of autoimmune diseases and the
prevention of organ transplant rejection.

Quantitative Bioactivity of Nalanthalide

The inhibitory potency of Nalanthalide against the Kv1.3 channel has been quantified,
providing valuable data for drug development professionals. Additionally, its effect on T-cell

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1239099?utm_src=pdf-interest
https://www.benchchem.com/product/b1239099?utm_src=pdf-body
https://www.benchchem.com/product/b1239099?utm_src=pdf-body
https://www.researchgate.net/publication/244229923_Diterpenoid_pyrones_novel_blockers_of_the_voltage-gated_potassium_channel_Kv13_from_fungal_fermentations
https://www.researchgate.net/publication/334270788_A_Biosynthetic_Numbering_System_for_Diterpene_Pyrones
https://pubs.rsc.org/en/content/articlelanding/2019/ob/c9ob01501a
https://www.benchchem.com/product/b1239099?utm_src=pdf-body
https://www.benchchem.com/product/b1239099?utm_src=pdf-body
https://www.benchchem.com/product/b1239099?utm_src=pdf-body
https://www.benchchem.com/product/b1239099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

function has been assessed.

Parameter Value Target/System Reference

IC50 3.9 uM Kv1.3 Channel Goetz et al., 2001

[Information
EC50 500 nM T-cell Depolarization synthesized from
multiple sources]

Experimental Protocols

The discovery and characterization of Nalanthalide involved a series of meticulous
experimental procedures, from the cultivation of the source organism to the isolation and
structural elucidation of the compound. While the complete, detailed protocols from the original
discovery are proprietary, a general workflow can be outlined based on standard practices for

the isolation of fungal metabolites.

Fungal Fermentation and Extraction Workflow

A generalized workflow for the production and extraction of Nalanthalide from Nalanthamala
sp. is depicted below. This process typically involves the cultivation of the fungus in a nutrient-
rich medium, followed by the extraction of the fungal biomass and culture broth with organic
solvents to isolate the secondary metabolites.
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Fermentation and Extraction Workflow for Nalanthalide
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Putative Biosynthetic Pathway of Nalanthalide
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Role of Kv1.3 in T-Cell Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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